• 2'-Deoxy-N6-phenoxyacetyladenosine
    • Cat. No.:
    • B034041
    • CAS No.:
    • 110522-74-2
    • Molecular Formula:
    • C18H19N5O5
    • Molecular Weight:
    • 385.4 g/mol
    Description
    2'-Deoxy-N6-phenoxyacetyladenosine is a useful research compound. Its molecular formula is C18H19N5O5 and its molecular weight is 385.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 2'-Deo...
  • N6-Benzoyl-2'-deoxy-3'-O-DMT-adenosine
    • Cat. No.:
    • B142586
    • CAS No.:
    • 140712-79-4
    • Molecular Formula:
    • C38H35N5O6
    • Molecular Weight:
    • 657.7 g/mol
    Description
    N6-Benzoyl-2'-deoxy-3'-O-DMT-adenosine is a useful research compound. Its molecular formula is C38H35N5O6 and its molecular weight is 657.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality N6...
  • 8-Allylthioadenosine
    • Cat. No.:
    • B3056892
    • CAS No.:
    • 75059-23-3
    • Molecular Formula:
    • C13H17N5O4S
    • Molecular Weight:
    • 339.37 g/mol
    Description
    8-Allylthioadenosine is a useful research compound. Its molecular formula is C13H17N5O4S and its molecular weight is 339.37 g/mol. The purity is usually 95%.
    The exact mass of the compound 2-(6-Amino-8-prop...
  • 2-(4-Methylbenzyl)thioadenosine
    • Cat. No.:
    • B12389626
    • CAS No.:
    • Molecular Formula:
    • C18H21N5O4S
    • Molecular Weight:
    • 403.5 g/mol
    Description
    2-(4-Methylbenzyl)thioadenosine is a useful research compound. Its molecular formula is C18H21N5O4S and its molecular weight is 403.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 2-(4-Met...
  • 2'-O,4'-C-Methyleneadenosine
    • Cat. No.:
    • B12395254
    • CAS No.:
    • Molecular Formula:
    • C11H13N5O4
    • Molecular Weight:
    • 279.25 g/mol
    Description
    2'-O,4'-C-Methyleneadenosine is a useful research compound. Its molecular formula is C11H13N5O4 and its molecular weight is 279.25 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 2'-O,4'-C-M...
  • 2-Chloro-N6-(2-hydroxyethyl)adenosine
    • Cat. No.:
    • B13909241
    • CAS No.:
    • Molecular Formula:
    • C12H16ClN5O5
    • Molecular Weight:
    • 345.74 g/mol
    Description
    2-Chloro-N6-(2-hydroxyethyl)adenosine is a useful research compound. Its molecular formula is C12H16ClN5O5 and its molecular weight is 345.74 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ...
  • (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine
    • Cat. No.:
    • B14786811
    • CAS No.:
    • Molecular Formula:
    • C19H22N6O4
    • Molecular Weight:
    • 398.4 g/mol
    Description
    (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine is a useful research compound. Its molecular formula is C19H22N6O4 and its molecular weight is 398.4 g/mol. The purity is usually 95%.
    BenchChem offers high-...
  • 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine
    • Cat. No.:
    • B15547135
    • CAS No.:
    • Molecular Formula:
    • C15H20N6O4
    • Molecular Weight:
    • 348.36 g/mol
    Description
    5'-Ethylcarboxamido-2',3'-isopropylidene adenosine is a useful research compound. Its molecular formula is C15H20N6O4 and its molecular weight is 348.36 g/mol. The purity is usually 95%.
    BenchChem offers hi...
  • N6-Methyl-xylo-adenosine
    • Cat. No.:
    • B15588091
    • CAS No.:
    • Molecular Formula:
    • C11H15N5O4
    • Molecular Weight:
    • 281.27 g/mol
    Description
    N6-Methyl-xylo-adenosine is a useful research compound. Its molecular formula is C11H15N5O4 and its molecular weight is 281.27 g/mol. The purity is usually 95%.
    BenchChem offers high-quality N6-Methyl-xylo-...
  • N6-Benzoyl-3'-fluoro-2',3'-dideoxyadenosine
    • Cat. No.:
    • B15598840
    • CAS No.:
    • Molecular Formula:
    • C17H16FN5O3
    • Molecular Weight:
    • 357.34 g/mol
    Description
    N6-Benzoyl-3'-fluoro-2',3'-dideoxyadenosine is a useful research compound. Its molecular formula is C17H16FN5O3 and its molecular weight is 357.34 g/mol. The purity is usually 95%.
    BenchChem offers high-qua...
© Copyright 2025 BenchChem. All Rights Reserved.